5,7-Dichloro-2-(pyridin-2-yl)quinolin-8-ol

• CAS No.: 648896-69-9
• Molecular Formula: C14H8Cl2N2O
• Molecular Weight: 291.1 g/mol
• IUPAC Name: 5,7-dichloro-2-pyridin-2-ylquinolin-8-ol
• InChI: InChI=1S/C14H8Cl2N2O/c15-9-7-10(16)14(19)13-8(9)4-5-12(18-13)11-3-1-2-6-17-11/h1-7,19H
• InChI Key: ILUDHZVSFONJGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(C=C2)C(=CC(=C3O)Cl)Cl

Description

5,7-Dichloro-2-(pyridin-2-yl)quinolin-8-ol is a useful research compound. Its molecular formula is C14H8Cl2N2O and its molecular weight is 291.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Boron trichloride (27 mL of a 1 M solution in dichloromethane, 27.6 mmol) was added dropwise to a solution of 5,7-dichloro-8-isopropoxy-2-(2-pyridyl)quinoline 15 (1.83 g, 5.51 mmol) in dichloromethane (30 mL) at 0° C. under an atmosphere of nitrogen. The mixture was stirred at 0° C. for 1 h and then allowed to warm to RT. After 24 h, some starting material was still present (by TLC analysis). More boron trichloride (14 mL) was added and stirring resumed for a further 4 h. The reaction was quenched with methanol (10 mL) and the volatiles removed in vacuo. The process was repeated until the residue reached constant weight. This gave 5,7-dichloro-8-hydroxy-2-(2-pyridyl)quinoline as the hydrochloride salt. The hydrochloride salt (1.68 g) and water (20 mL) was then treated with saturated sodium bicarbonate until the pH of the solution was 8. The mixture was the extracted with ethyl acetate (30 mL×3) and dried. The residue obtained after solvent removal was washed with methanol. This provided 5,7-dichloro-8-hydroxy-2-(2-pyridyl)quinoline (PBT 1052) as an off-white solid (1.25 g, 78%), m.p.>230° C. 1H NMR (DMSO-d6, 200 MHz): δ 10.8 (br, 1H), 9.21 (d, J=9, 1H), 8.30-8.62 (m, 3H), 8.12 (m, 1H), 7.88 (s, 1H), 7.62 (m, 1H).